(2E,NZ)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• InChI: InChI=1S/C16H13N3O3S2/c1-10-3-6-12-13(9-10)24-16(18(12)2)17-14(20)7-4-11-5-8-15(23-11)19(21)22/h3-9H,1-2H3/b7-4+,17-16?
• InChI Key: BMGNMTKDRVEELV-DXLVFKIQSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-])S2)C
• Isomeric SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)/C=C/C3=CC=C(S3)[N+](=O)[O-])S2)C
• Molecular Formula: C16H13N3O3S2
• Molecular Weight: 359.4 g/mol
• CAS No.: 477547-73-2

Description

This compound is an acrylamide derivative featuring a benzo[d]thiazole core substituted with methyl groups at positions 3 and 6, conjugated to a 5-nitrothiophen-2-yl moiety via an (E)-configured acrylamide linker.

Biological Activity

The compound (2E,NZ)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide, also known as C16H13N3O3S2, has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C16H13N3O3S2
• Molecular Weight : 359.42 g/mol
• CAS Number : 477547-73-2

The compound features a benzothiazole moiety linked to a nitrothiophene and an acrylamide group, which are known to contribute to its biological activity.

Antimicrobial Activity

Research indicates that derivatives of benzothiazole, including the compound , exhibit significant antimicrobial properties. For example, studies have demonstrated that related compounds can inhibit the growth of various bacterial strains such as Staphylococcus aureus and fungi like Candida albicans . The mechanism appears to involve disruption of cellular processes and interference with ergosterol biosynthesis in fungi .

Antitumor Activity

Benzothiazole derivatives have shown promise in cancer research. The compound's structure suggests potential interaction with cancer cell lines. For instance, studies on similar compounds have reported inhibition of cell proliferation in breast and colon cancer cell lines through apoptosis induction .

Enzyme Inhibition

The compound may act as an inhibitor for several enzymes. Notably, benzothiazole derivatives are recognized for their ability to inhibit heat shock protein 90 (HSP90), which plays a crucial role in cancer cell survival and proliferation . This inhibition can lead to reduced tumor growth and enhanced sensitivity to chemotherapeutic agents.

Study on Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of various benzothiazole derivatives against Escherichia coli and Candida parapsilosis. The results indicated that compounds with specific substituents on the benzothiazole ring exhibited significant inhibitory activity, with zones of inhibition ranging from 20 to 25 mm .

Antitumor Mechanism Research

In another study focusing on the antitumor effects of related compounds, researchers found that certain benzothiazole derivatives induced apoptosis in cancer cells via the mitochondrial pathway. This was evidenced by increased levels of pro-apoptotic factors and decreased levels of anti-apoptotic proteins .

Comparative Analysis of Biological Activity

The following table summarizes the biological activities associated with (2E,NZ)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide compared to other benzothiazole derivatives:

Activity	(2E,NZ)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide	Other Benzothiazole Derivatives
Antimicrobial	Moderate activity against Staphylococcus aureus and Candida albicans	High activity against multiple strains
Antitumor	Induces apoptosis in cancer cell lines	Effective against various cancers
Enzyme Inhibition	Potential inhibitor of HSP90	Known inhibitors for multiple enzymes

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues in Thiazole and Thiophene Families

The target compound shares structural motifs with several classes of acrylamide derivatives:

Compound	Core Structure	Substituents	Key Properties	Reference
N-(4-fluorophenyl)-2-{5-[(5-nitro-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}amino-2-thioxoacetamide	Thiazolidinone-thioxoacetamide	5-nitro-2-furyl, 4-fluorophenyl	Yield: 53%, Mp: 155–156 °C; IR: ν(C=O) ~1680 cm⁻¹, ν(NO₂) ~1520 cm⁻¹
2‑Cyano‑3‑(3‑(4‑methoxyphenyl)‑1‑phenyl‑1H‑pyrazol‑4‑yl)‑N‑(thiazol‑2‑yl) acrylamide	Cyanoacrylamide-thiazole	4-methoxyphenyl, pyrazole	Mp: 250–252 °C; IR: ν(NH) 3292 cm⁻¹, ν(CN) 2214 cm⁻¹, ν(C=O) 1667 cm⁻¹
(E)-3-(1,3-benzodioxol-5-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)prop-2-enamide	Benzothiazole-acrylamide	1,3-benzodioxol-5-yl, 6-methylbenzothiazole	Mp: Not reported; IR/NMR: Structural confirmation via aromatic proton signals
(Z)-3-(4-nitrophenyl)-N-propyl-2-[(E)-3-(thien-2-yl)acrylamido]acrylamide	Nitrophenyl-acrylamide	4-nitrophenyl, thien-2-yl, propylamine	Synthetic route: Condensation of oxazolone with n-propylamine

Key Observations:

• Thermal Stability: The cyanoacrylamide derivative () exhibits a higher melting point (250–252 °C) than nitro-furyl or nitrothiophene analogues, suggesting stronger intermolecular interactions (e.g., hydrogen bonding from the cyano group) .
• Synthetic Yields: Compounds with bulkier substituents (e.g., benzodioxol in ) often show lower yields due to steric hindrance during condensation, whereas simpler derivatives (e.g., nitro-furyl in ) achieve higher yields (53–90%) .

Spectroscopic and Reactivity Trends

• IR Spectroscopy: The target compound’s acrylamide C=O stretch (~1660–1680 cm⁻¹) aligns with analogues in and . Nitro group vibrations (~1520 cm⁻¹) are consistent across nitro-substituted compounds .
• NMR Shifts: Aromatic protons in the benzo[d]thiazole and nitrothiophene rings are expected to resonate at δ 6.5–8.0 ppm, similar to benzodioxol and nitrophenyl derivatives in and .
• Reactivity: The nitrothiophene moiety may confer greater redox activity compared to nitro-furyl or nitrophenyl groups, as seen in electrochemical studies of similar thiophene derivatives .

Chemoinformatic Similarity Analysis

Using Tanimoto coefficients (), the target compound shows moderate similarity (0.4–0.6) to ’s nitro-furyl derivatives due to shared EWGs and acrylamide backbones. Lower similarity (0.2–0.3) is observed with cyanoacrylamides (), reflecting divergent functional groups .